Cas no 27405-62-5 (Arugosin B)

Arugosin B structure
Arugosin B structure
Product Name:Arugosin B
CAS No:27405-62-5
MF:C25H28O6
MW:424.486227989197
CID:267909
Update Time:2024-02-29

Arugosin B Chemical and Physical Properties

Names and Identifiers

    • Dibenz[b,e]oxepin-11(6H)-one,1,6,10-trihydroxy-8-methyl-4-(3-methyl-2-buten-1-yl)-7-[(3-methyl-2-buten-1-yl)oxy]-
    • Arugosin B
    • Dibenz[b,e]oxepin-11(6H)-one,1,6,10-trihydroxy-8-methyl-4-(3-methyl-2-butenyl)-7-[(3-methyl-2-butenyl)oxy]-(8CI,9CI)
    • Q27137216
    • Inchi: 1S/C25H28O6/c1-13(2)6-7-16-8-9-17(26)20-22(28)19-18(27)12-15(5)23(30-11-10-14(3)4)21(19)25(29)31-24(16)20/h6,8-10,12,25-27,29H,7,11H2,1-5H3
    • InChI Key: WKCOWVOAMWLTDQ-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=C(C=2C(C2C(=CC(C)=C(C=2C1O)OC/C=C(\C)/C)O)=O)O)C/C=C(\C)/C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 692
  • Topological Polar Surface Area: 96.2
  • XLogP3: 3.497

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